Cas no 2680761-61-7 (1-tert-butyl 3,5-dimethyl 1H-pyrazole-1,3,5-tricarboxylate)

• Product Name: 1-tert-butyl 3,5-dimethyl 1H-pyrazole-1,3,5-tricarboxylate
• CAS No: 2680761-61-7
• MF: C₁₂H₁₆N₂O₆
• MW: 284.265243530273
• CID: 5650473
• PubChem ID: 165920562
• Update Time: 2023-09-20

1-tert-butyl 3,5-dimethyl 1H-pyrazole-1,3,5-tricarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl 3,5-dimethyl 1H-pyrazole-1,3,5-tricarboxylate
• 2680761-61-7
• EN300-28262813

• Inchi： 1S/C12H16N2O6/c1-12(2,3)20-11(17)14-8(10(16)19-5)6-7(13-14)9(15)18-4/h6H,1-5H3
• InChI Key： ZYGVDNOGBHWXFG-UHFFFAOYSA-N
• SMILES： O(C(N1C(C(=O)OC)=CC(C(=O)OC)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 284.10083623g/mol
• Monoisotopic Mass: 284.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 96.7Ų